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Compound of Interest

Compound Name: 1,2-Diphenylpropene

Cat. No.: B3430406

Essential Safety and Handling Guide for 1,2-
Diphenylpropene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
1,2-Diphenylpropene. Given the limited specific safety data for this compound, a cautious
approach based on the known hazards of structurally similar chemicals is essential for ensuring
laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to minimize exposure
and ensure personal safety when handling 1,2-Diphenylpropene.
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PPE Category

Specification

Eye/Face Protection

Wear safety glasses with side-shields
conforming to EN166 (EU) or NIOSH (US)
approved standards. For splash hazards, use

chemical safety goggles.[1]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber)
should be worn. Always inspect gloves prior to
use. A lab coat or other protective clothing is

necessary to prevent skin contact.[1]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume
hood.[1] If ventilation is inadequate, a NIOSH-
approved respirator with an appropriate

cartridge is necessary.[1]

Hand Protection

Wear protective gloves. Use proper glove
removal technique to avoid skin contact with the
product.[1][2]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 1,2-Diphenylpropene is crucial for safety.

e Preparation:

o Review Safety Information: Before beginning any work, thoroughly review this guide and

any available safety data for structurally similar compounds.

o Personal Protective Equipment: Don all required PPE as detailed in the table above.

o Workspace Preparation: Ensure work is conducted in a well-ventilated area, ideally within

a certified chemical fume hood.[1]

» Handling:
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o Chemical Handling: Avoid direct contact with skin and eyes.[1] Prevent the formation of
dust or aerosols.

o Spill Response: In the event of a spill, evacuate the area. Wear appropriate PPE and
contain the spill with an inert absorbent material. Collect the absorbed material into a
suitable, closed container for disposal.[1]

Disposal Plan: Managing Chemical Waste

Proper disposal of 1,2-Diphenylpropene is critical to mitigate risks and ensure compliance
with environmental regulations.

» Waste Identification and Segregation:

o All waste containing 1,2-Diphenylpropene must be classified as hazardous chemical
waste.

o Segregate this waste from other laboratory waste streams to prevent accidental mixing
and potential reactions.[3]

o Containerization and Labeling:

o Use a designated, clearly labeled, and chemically resistant waste container with a secure
lid.

o Label the container with "Hazardous Waste," the full chemical name "1,2-
Diphenylpropene,” and any known hazard warnings (e.g., "lrritant").[3]

e Storage:

o Store the sealed waste container in a designated satellite accumulation area or a central
hazardous waste storage area.

o The storage area must be secure, well-ventilated, and away from sources of ignition.[3]
Ensure secondary containment is in place.[3]

e Professional Disposal:
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o Do not dispose of 1,2-Diphenylpropene down the drain or in regular trash.[1][3]

o Arrange for the collection of the hazardous waste by a licensed and reputable chemical
waste disposal contractor.[3]

o Provide the waste hauler with all available information regarding the chemical.

o Complete all necessary waste manifest paperwork as required by local, state, and federal
regulations.[3]

Quantitative Data Summary

Property Value

Molecular Formula C15H14

Melting Point 81-83 °C

Boiling Point 282.5 °C at 760 mmHg
Flash Point 1245 °C

Density 1.009 g/cm3

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 1,2-Diphenylpropene
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Caption: Workflow for safe handling of 1,2-Diphenylpropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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